Cas no 65745-81-5 (6,9,12-Trioxa-3,15-dithia-21-azabicyclo[15.3.1]heneicosa-1(21),17,19-triene-2,16-dione)

6,9,12-Trioxa-3,15-dithia-21-azabicyclo[15.3.1]heneicosa-1(21),17,19-triene-2,16-dione structure
65745-81-5 structure
Product name:6,9,12-Trioxa-3,15-dithia-21-azabicyclo[15.3.1]heneicosa-1(21),17,19-triene-2,16-dione
CAS No:65745-81-5
MF:C15H19NO5S2
MW:357.445061922073
CID:4113002

6,9,12-Trioxa-3,15-dithia-21-azabicyclo[15.3.1]heneicosa-1(21),17,19-triene-2,16-dione Chemical and Physical Properties

Names and Identifiers

    • 6,9,12-Trioxa-3,15-dithia-21-azabicyclo[15.3.1]heneicosa-1(21),17,19- triene-2,16-dione
    • 6,9,12-Trioxa-3,15-dithia-21-azabicyclo[15.3.1]heneicosa-1(21),17,19-triene-2,16-dione
    • Inchi: 1S/C15H19NO5S2/c17-14-12-2-1-3-13(16-12)15(18)23-11-9-21-7-5-19-4-6-20-8-10-22-14/h1-3H,4-11H2
    • InChI Key: RGJKCSKFOPZLBB-UHFFFAOYSA-N
    • SMILES: C12=NC(=CC=C1)C(=O)SCCOCCOCCOCCSC2=O

Experimental Properties

  • Density: 1.233±0.06 g/cm3(Predicted)
  • Melting Point: 146-148 °C(Solv: heptane (142-82-5))
  • Boiling Point: 546.7±50.0 °C(Predicted)
  • pka: -0.76±0.20(Predicted)

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